Cas no 51594-55-9 ((2R)-2-(chloromethyl)oxirane)

(2R)-2-(chloromethyl)oxirane Properties

Names and Identifiers

• R-epichlorohydrin
• (R)-3-Chloro-1,2-epoxypropane
• (R)-(-)-Epichlorohydrin
• (R)-Epichlorohydrin
• (R)-1-Chloro-2,3-epoxypropane
• R-(?)-Epichlorohydrin
• (R)-(?)-Epichlorohydrin
• (2R)-2-(Chloromethyl)oxirane
• (R)-(-) Epichlorohydrin
• (R)-(-)-1-CHLORO-2,3-EPOXYPROPANE
• (R)-(−)-Epichlorohydrin
• (R)-(&#8722
• R-(-)-Epichlorohydrin
• (R)-Chloromethyloxirane
• (R)-3-Chloropropylene Oxide
• 2-(Chloromethyl)oxirane
• AKOS015848754
• (r)-epichlorohydrine
• (R)-2-(Chloromethyl)Oxirane
• EC 424-280-2
• AM20090812
• (R)-(-)epichlorhydrine
• (2R)-(-)-3-Chloro-1,2-propenoxide
• (R)-(Chloromethyl)oxirane
• Oxirane, (chloromethyl)-, (R)-
• R-epi-chlorohydrin
• R-(-)-epichlorhydrin
• (R)-(-)-Epichlorohydrin, 99%
• R-(-) epichlorohydrin
• (R)-Chloromethyl oxirane
• CHEBI:18662
• (R,S)-2-Chloromethyl-oxirane
• 51594-55-9
• (-)-Epichlorohydrin
• (R)-(-)-epichlorhydrine
• 2-(Chloromethyl)oxirane #
• (r)-(+)-epichlorohydrin
• BRN 1420785
• (r)-(-)-epichlorohydrine
• VEC01H609I
• Epichlorohydrin, (-)-
• DTXSID501014417
• E0581
• Oxirane, 2-(chloromethyl)-, (2R)-
• J-524218
• CHEMBL448626
• (R)-epi-chlorohydrin
• (r)-(-)epichlorohydrin
• (r)-(-)-epiclorohydrin
• MFCD00077759
• CS-0005957
• 5-17-01-00020 (Beilstein Handbook Reference)
• (R)(-)epichlorohydrin
• EN300-54611
• CCRIS 6387
• (R)-(-)-2-(Chloromethyl)oxirane
• BCP08874
• STR07309
• UNII-VEC01H609I
• (R)-2-chloromethyl-oxirane
• r-epichlorohydrine
• Q26840862
• A828677
• (R)-(-)Epichlorhydrin
• AKOS006240274
• AC-7036
• Oxirane, (chloromethyl)-, (2R)-
• (R)-2-(chloromethyl) oxirane
• (R)-3-chloro-1,2-epoxypropane
• (r)-(-)-1-chloro-2,3-epoxypropane
• r-epichlorohydrin
• (2R)-2-(chloromethyl)oxirane
• +Expand

• MDL： MFCD00077759
• InChIKey： BRLQWZUYTZBJKN-VKHMYHEASA-N
• Inchi： 1S/C3H5ClO/c4-1-3-2-5-3/h3H,1-2H2/t3-/m0/s1
• SMILES： ClC[C@H]1CO1
• BRN： 1420785

Computed Properties

• Exact Mass: 92.002893g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 92.002893g/mol
• Monoisotopic Mass: 92.002893g/mol
• Topological Polar Surface Area: 12.5Ų
• Heavy Atom Count: 5
• Complexity: 37.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.62400
• PSA: 12.53
• Merck: 3532
• Refractive Index: n20/D 1.438(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 116°C
• Melting Point: -48°C
• Vapor Pressure: 10 mmHg ( 16.6 °C)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Color/Form: liquid
• Solubility: Slightly soluble
• Specific Rotation: 34 º (589nm, c=1, MeOH)
• Optical Activity: [α]20/D −34°, c = 1 in methanol
• Density: 1.180 g/mL at 20 °C(lit.)